2-Amino-4-chloro-6-methylsulfanyl-pyrimidine-5-carbonitrile

• Molecular Formula: C6H5ClN4S
• Molecular Weight: 200.65 g/mol
• IUPAC Name: 2-amino-4-chloro-6-methylsulfanylpyrimidine-5-carbonitrile
• InChI: InChI=1S/C6H5ClN4S/c1-12-5-3(2-8)4(7)10-6(9)11-5/h1H3,(H2,9,10,11)
• InChI Key: XKVHEGMGUOSNNT-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C(=NC(=N1)N)Cl)C#N

Description

2-Amino-4-chloro-6-methylsulfanyl-pyrimidine-5-carbonitrile is a useful research compound. Its molecular formula is C6H5ClN4S and its molecular weight is 200.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The compound of formula (56), the sodium salt of 2,2-dicyano-1-methylsulfanyl-vinyl-cyanamide, is reacted by addition to a large excess of anhydrous hydrogen chloride in an ethereal solvent, preferably diethyl ether, at 0° C. and the mixture is allowed to warm slowly to room temperature for over 1-36 hours, preferably 18 hours. The product of formula (57), 2-amino-4-chloro-6-methylsulfanyl-pyrimidine-5-carbonitrile, is isolated by conventional means, and preferably purified by means of recrystallisation or chromatography. Alternatively, the compound of formula (56), the sodium salt of 2,2-dicyano-1-methylsulfanyl-vinyl-cyanamide, is reacted with hydrogen bromide in a protic solvent, preferably acetic acid, at 5° C. and the mixture is allowed to warm slowly to room temperature for over 1-36 hours, preferably 1 hour. The product of formula (57), 2-amino-4-bromo-6-methylsulfanyl-pyrimidine-5-carbonitrile, is isolated by conventional means, and preferably purified by means of recrystallisation or chromatography.